Cas no 1096911-74-8 (1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1096911-74-8
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• MDL: MFCD13654566
• CID: 5054141
• PubChem ID: 43325072
• Update Time: 2025-11-07

1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• NE29184
• Z1255574515
• 1-(4-tert-butylphenyl)-5-propyltriazole-4-carboxylic acid
• 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD13654566
• Inchi： 1S/C16H21N3O2/c1-5-6-13-14(15(20)21)17-18-19(13)12-9-7-11(8-10-12)16(2,3)4/h7-10H,5-6H2,1-4H3,(H,20,21)
• InChI Key： ZSKOKBNRKBONJR-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC)N(C2C=CC(=CC=2)C(C)(C)C)N=N1)=O

Computed Properties

• Exact Mass: 287.163
• Monoisotopic Mass: 287.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68

1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1096911-74-8)

1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1096911-74-8) is a triazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid exhibits potent inhibitory effects on certain enzymes involved in inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to identify the compound's binding affinity and selectivity, providing valuable insights for future drug development.

Another significant advancement is the optimization of the synthetic route for this compound. A recent paper in Organic & Biomolecular Chemistry detailed a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This development is particularly important for large-scale production and further pharmacological testing. The study also highlighted the compound's stability under various conditions, making it a viable candidate for formulation into different dosage forms.

In addition to its therapeutic potential, 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid has been investigated for its role in chemical biology as a probe for studying protein-protein interactions. Its ability to selectively bind to specific protein targets has made it a valuable tool for understanding complex biological networks. Recent work in this area has been published in ACS Chemical Biology, where researchers used the compound to map interactions within a signaling pathway implicated in cancer progression.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and underscores the compound's potential as a lead molecule in drug discovery.

In conclusion, 1-(4-Tert-butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1096911-74-8) represents a promising area of research in chemical biology and medicinal chemistry. Recent studies have shed light on its pharmacological properties, synthetic optimization, and applications as a biological probe. Continued research in this area is expected to yield further insights and potentially lead to the development of novel therapeutic agents.